Cas no 2306253-34-7 ((4R)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid)

(4R)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid is a chiral spirocyclic compound featuring a Boc-protected tertiary amine and a carboxylic acid functional group. The difluoro substitution at the 2-position enhances its stability and influences its electronic properties, making it a valuable intermediate in medicinal chemistry and asymmetric synthesis. The rigid spirocyclic scaffold provides stereochemical control, while the Boc group allows for selective deprotection under mild conditions. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and other pharmacologically relevant targets. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for complex organic transformations.

(4R)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid structure

2306253-34-7 structure

Product Name:(4R)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid

CAS No:2306253-34-7

MF:C₁₅H₂₃F₂NO₄

MW:319.344231843948

CID:5269315

Update Time:2025-06-09

(4R)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 8-Azaspiro[4.5]decane-1,8-dicarboxylic acid, 3,3-difluoro-, 8-(1,1-dimethylethyl) ester, (1R)-
- (4R)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid
- Inchi： 1S/C15H23F2NO4/c1-13(2,3)22-12(21)18-6-4-14(5-7-18)9-15(16,17)8-10(14)11(19)20/h10H,4-9H2,1-3H3,(H,19,20)/t10-/m0/s1
- InChI Key： WIOBFTPFJJWHIO-JTQLQIEISA-N
- SMILES： [C@H]1(C(O)=O)C2(CCN(C(OC(C)(C)C)=O)CC2)CC(F)(F)C1

(4R)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid Pricemore >>

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